Cas no 2387595-51-7 (methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride)

• Product Name: methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride
• CAS No: 2387595-51-7
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 6251661
• PubChem ID: 145944996
• Update Time: 2026-03-11

methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride
• starbld0042730
• 2387595-51-7
• Methyl 3-Azabicyclo[3.2.1]octane-8-acetate Hydrochloride
• SY323715
• Methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate hydrochloride
• CS-0310282
• D79522
• Methyl2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride
• METHYL 2-{3-AZABICYCLO[3.2.1]OCTAN-8-YLACETATE HYDROCHLORIDE
• MFCD32670553
• Methyl 2-{3-azabicyclo[3.2.1]octan-8-yl}acetate HCl
• AS-79639
• methyl 2-{3-azabicyclo[3.2.1]octan-8-yl}acetate hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-13-10(12)4-9-7-2-3-8(9)6-11-5-7;/h7-9,11H,2-6H2,1H3;1H
• InChI Key： CWEPWLIEXKFQOF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C2CNCC1CC2)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate;hydrochloride

Exploring Methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate Hydrochloride (CAS 2387595-51-7): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate hydrochloride (CAS 2387595-51-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 3-azabicyclo[3.2.1]octane core, is a subject of interest for researchers exploring novel drug candidates, particularly in the realms of neuroscience and metabolic disorders. Its ester and hydrochloride functionalities further enhance its versatility in synthetic pathways.

The azabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity and selectivity. Researchers are increasingly investigating derivatives like methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate hydrochloride for their potential to modulate G-protein-coupled receptors (GPCRs) or enzyme inhibitors, aligning with current trends in precision medicine. The compound’s CAS 2387595-51-7 identifier ensures traceability in global chemical databases, a critical factor for regulatory compliance and intellectual property management.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally complex molecules like this hydrochloride salt. Computational models predict its compatibility with blood-brain barrier (BBB) penetration, a hot topic in neurodegenerative disease research. Moreover, its methyl ester group offers synthetic flexibility, enabling derivatization for prodrug development—a strategy gaining traction in improving drug bioavailability.

From an industrial perspective, the scalable synthesis of CAS 2387595-51-7 remains a focus area. Innovations in green chemistry and flow reactor technology are being explored to optimize its production, addressing sustainability concerns raised by environmental watchdogs. The compound’s 3D molecular geometry also makes it a candidate for crystallography studies, aiding in the design of targeted therapies.

As the scientific community delves deeper into structure-activity relationships (SAR), methyl 2-(3-azabicyclo[3.2.1]octan-8-yl)acetate hydrochloride exemplifies how bicyclic amines can bridge gaps between academic research and commercial applications. Its presence in patent filings and preclinical studies underscores its relevance in next-generation therapeutics, particularly for conditions like chronic pain or metabolic syndrome—topics frequently searched in medical forums.

In conclusion, the multifaceted profile of CAS 2387595-51-7 positions it as a compound of enduring significance. Whether in high-throughput screening or as a chiral building block, its contributions to chemical innovation continue to unfold, reflecting the dynamic interplay between molecular design and therapeutic demand.